Cas no 141458-69-7 (N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide)

• Product Name: N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide
• CAS No: 141458-69-7
• MF: C₂₆H₂₅N₃O
• MW: 395.496206045151
• CID: 5451971
• PubChem ID: 2430282
• Update Time: 2025-08-02

N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-(phenylmethyl)-
• N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide

• Inchi： 1S/C26H25N3O/c1-2-29(20-23-11-7-4-8-12-23)25-15-13-21(14-16-25)17-24(18-27)26(30)28-19-22-9-5-3-6-10-22/h3-17H,2,19-20H2,1H3,(H,28,30)
• InChI Key： YNVXZZUXMMSWDL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C#N)=CC1=CC=C(N(CC)CC2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide

Comprehensive Overview of N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide (CAS No. 141458-69-7)

The compound N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide (CAS No. 141458-69-7) is a specialized organic molecule with a unique structural framework. Its cyano and amide functional groups, combined with a benzyl and ethylamino substitution pattern, make it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing common queries such as "What is the role of cyano groups in drug design?" and "How are benzyl derivatives used in organic synthesis?"

From a structural perspective, N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide features a propenamide backbone, which is often explored for its bioactivity. The presence of the cyano group (-CN) enhances its electrophilic character, making it a candidate for nucleophilic addition reactions—a topic frequently searched in AI-driven chemistry platforms. Researchers investigating "cyano group reactivity in medicinal chemistry" will find this compound particularly intriguing due to its potential as a building block for kinase inhibitors or other bioactive molecules.

In the context of current trends, N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide aligns with the growing demand for small-molecule modulators in drug discovery. Its benzyl(ethyl)amino moiety could interact with aromatic residues in protein binding sites, a concept often queried as "how do aromatic interactions affect drug binding?" Additionally, its enamide structure is relevant to discussions on "enamide stability in aqueous solutions," a hot topic in formulation science.

The compound’s CAS No. 141458-69-7 serves as a critical identifier for regulatory and commercial purposes. Laboratories focusing on "high-throughput screening of novel amides" or "structure-activity relationship (SAR) studies" may prioritize this molecule due to its balanced lipophilicity and hydrogen-bonding capacity. Furthermore, its cyanopropenamide core resonates with searches like "cyanopropenamide derivatives as fluorescent probes," highlighting its versatility beyond therapeutic applications.

From a synthetic chemistry standpoint, N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide exemplifies modern strategies for multi-component reactions. Its preparation likely involves Knoevenagel condensation or Michael addition—techniques frequently explored in "green chemistry optimization" searches. The benzyl and ethylamino groups also invite questions such as "how to selectively deprotect benzyl groups in complex molecules?"—a common challenge in organic synthesis forums.

In conclusion, N-benzyl-3-{4-benzyl(ethyl)aminophenyl}-2-cyanoprop-2-enamide (CAS No. 141458-69-7) represents a multifaceted compound with implications across drug discovery, materials science, and synthetic methodology. Its structural features address trending scientific inquiries, from "cyano group applications" to "aromatic interactions in molecular design," making it a valuable subject for researchers and industry professionals alike.